Cas no 2137854-52-3 (1-(2,6-Difluorophenoxy)propan-2-amine hydrochloride)

• Product Name: 1-(2,6-Difluorophenoxy)propan-2-amine hydrochloride
• CAS No: 2137854-52-3
• MF: C₉H₁₂ClF₂NO
• MW: 223.647488594055
• CID: 6313319
• PubChem ID: 138110181
• Update Time: 2025-05-20

1-(2,6-Difluorophenoxy)propan-2-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2137854-52-3
• EN300-717787
• 1-(2,6-difluorophenoxy)propan-2-amine hydrochloride
• 1-(2,6-Difluorophenoxy)propan-2-amine hydrochloride

• Inchi： 1S/C9H11F2NO.ClH/c1-6(12)5-13-9-7(10)3-2-4-8(9)11;/h2-4,6H,5,12H2,1H3;1H
• InChI Key： SGAQZRJXPADIBT-UHFFFAOYSA-N
• SMILES： Cl.FC1C=CC=C(C=1OCC(C)N)F

Computed Properties

• Exact Mass: 223.0575480g/mol
• Monoisotopic Mass: 223.0575480g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 147
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2Ų

Additional information on 1-(2,6-Difluorophenoxy)propan-2-amine hydrochloride

1-(2,6-Difluorophenoxy)propan-2-amine Hydrochloride: A Comprehensive Overview

1-(2,6-Difluorophenoxy)propan-2-amine hydrochloride, also known by its CAS number CAS No. 2137854-52-3, is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is a derivative of propan-2-amine, with a 2,6-difluorophenoxy group attached to the nitrogen atom. The hydrochloride salt form is commonly used in research and development due to its stability and solubility properties.

The structure of 1-(2,6-Difluorophenoxy)propan-2-amine hydrochloride consists of a central nitrogen atom bonded to two methyl groups and a phenoxy group substituted with two fluorine atoms at the 2 and 6 positions. This substitution pattern imparts unique electronic and steric properties to the molecule, making it a valuable tool in various chemical reactions and biological assays. The fluorine atoms on the aromatic ring contribute to the compound's lipophilicity and bioavailability, which are critical factors in drug design.

Recent studies have highlighted the potential of CAS No. 2137854-52-3 as a precursor in the synthesis of bioactive molecules. Researchers have explored its role in the development of novel therapeutic agents targeting various diseases, including cancer and neurodegenerative disorders. The compound's ability to act as a versatile building block in organic synthesis has been demonstrated in several high-profile publications, underscoring its importance in modern medicinal chemistry.

In terms of synthesis, 1-(2,6-Difluorophenoxy)propan-2-amine hydrochloride can be prepared through a variety of methods, including nucleophilic aromatic substitution and reductive amination. These methods have been optimized to ensure high yields and purity, making the compound readily available for large-scale applications. The use of microwave-assisted synthesis has also been reported, significantly reducing reaction times while maintaining product quality.

The pharmacological properties of CAS No. 2137854-52-3 have been extensively studied. In vitro assays have revealed its ability to modulate key cellular pathways involved in inflammation and apoptosis. Additionally, preclinical studies in animal models have demonstrated its potential as an anti-inflammatory agent with minimal toxicity profiles. These findings have paved the way for further investigations into its therapeutic applications.

In conclusion, 1-(2,6-Difluorophenoxy)propan-2-amine hydrochloride, with its unique chemical structure and promising biological activity, represents a valuable asset in contemporary drug discovery efforts. Its versatility as a synthetic intermediate and its potential as a therapeutic agent make it an area of continued research interest. As new insights emerge from ongoing studies, this compound is expected to play an increasingly important role in advancing medical science.